Cas no 37118-31-3 ( )

• Product Name: &nbsp
• CAS No: 37118-31-3
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 921983
• PubChem ID: 327156
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethylsulfanyl)-1,3-benzoxazole
• 2-< (Chlormethyl)thio> -benzoxazol
• 2-Chlormethylthio-benzoxazol
• 2-chloromethylsulfanyl-benzooxazole
• AC1L6ZW3
• NSC300908
• 2-[(Chloromethyl)sulfanyl]-1,3-benzoxazole
• AKOS026738330
• NSC-300908
• 2-(Chloromethylsulfanyl)benzooxazole
• 37118-31-3
• DS-003411
• DTXSID20316216
• &nbsp;

• Inchi： 1S/C8H6ClNOS/c9-5-12-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5H2
• InChI Key： BHLHYQQSCVGQDS-UHFFFAOYSA-N
• SMILES： ClCSC1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 198.98598
• Monoisotopic Mass: 198.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles